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Compound Focus: Avocadene 1-acetate

CAS No.: 24607-09-8

Cat. No.: S614398

The tables below consolidate key experimental and predicted data for Avocadene 1-acetate (CAS 24607-09-
8).

Table 1: Basic Identifiers and Physicochemical Properties

Propert Value source |
HEL Method

CAS Number 24607-09-8 [1] [2] [3]

Molecular Formula C19H3604 [1] [2]

Average Molecular 328.49 g/mol [1][2]

Weight

IUPAC Name 2,4-dihydroxyheptadec-16-en-1-yl acetate [2] [3]

Melting Point 145.37 °C (Mean/Weighted MP, predicted); 58-59 °C [1] [2]

(experimental)
Boiling Point 413.54 °C (Adapted Stein & Brown method, predicted) [1]
LogP (Octanol-Water) 5.42 (KOWWIN v1.68 estimate) [1]
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Source /
Property Value

Method
Water Solubility 0.1945 mg/L at 25 °C (WSKOW v1.42 estimate) [1]
Vapor Pressure 1.81E-009 mm Hg at 25 °C (Modified Grain method) [1]

Table 2: Predicted ADMET and Environmental Fate Properties
Propert Value source |
perty Method

Henry's Law Constant 1.63E-008 atm-m3/mole (Bond Method) [1]
Ready Biodegradability Yes [1]
Biowin4 (Primary Survey Model) 3.8617 (days) [1]
Soil Adsorption Coefficient 270 L/kg (MCI method); 1083 L/kg (Kow [1]
(Koc) method)
Atmospheric Oxidation Half-Life 0.163 Days (Hydroxyl Radicals Reaction) [1]

Bioaccumulation Factor (BCF) 74.39 L/kg wet-wt (regression-based method) [1]

Volatilization from Water Half-Life (Model River): 2713 days [1]
Removal in Wastewater Total removal: 87.19% (primarily sludge [1]
Treatment adsorption)

Detailed Experimental Context and Protocols
While a full whitepaper is constrained by available data, here is a deeper dive into key experimental findings
and contexts.

¢ Natural Occurrence and Analogs: Avocadene 1-acetate is a constituent of the avocado (Persea
americana) [4]. It is part of a unique class of C17 polyhydroxylated fatty alcohols (PFAs) found in
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avocados, which includes its analog avocadyne [5]. These compounds are of significant research
interest for their bioactivity.

o Key Formulation Protocol: A peer-reviewed study detailed a protocol for formulating these avocado
polyols into a Self-Emulsifying Drug Delivery System (SEDDS) to improve their delivery [5]. The
methodology can be summarized as follows:

o Composition: The SEDDS consisted of a 1:1 (w/w) mixture of medium-chain triglyceride oll
(Neobee M5) and the surfactant Tween 80 (Polysorbate 80).

o Loading: Avocado polyols (Avocadene and Avocadyne, in a 1:1 molar ratio known as Avocatin
B or AVO) were pre-dissolved in the oil/surfactant phase by heating to 75°C for 2 hours.

o Emulsification: The aqueous phase (phosphate-buffered saline, PBS) was added to the oil
phase in a 9:1 ratio (900 pL PBS to 100 pL oil phase) and vortexed for 30 seconds to
spontaneously form a fine oil-in-water (O/W) microemulsion.

o Purpose and Findings: This SEDDS formulation significantly enhanced the bioactivity of the
polyols in vitro against acute myeloid leukemia (AML) cell lines and improved their oral
absorption and tissue distribution in a mouse model [5].

Signaling Pathways and Research Workflow

Current search results do not provide elucidated signaling pathways specifically for Avocadene 1-acetate.

Its broader context involves acetate metabolism in health and disease.

The diagram below outlines a generalized research workflow for investigating a natural compound like

Avocadene 1-acetate, from source to mechanism.
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Generalized research workflow for a natural product like Avocadene 1-acetate.

Regarding its potential biological context, acetate is a key biomolecule at the nexus of metabolism and
epigenetics [6]. Once inside a cell, acetate can be activated by enzymes like ACSS2 (Acyl-CoA Short-
Chain Synthetase Family Member 2) to form acetyl-CoA. This acetyl-CoA serves as a critical substrate

for:
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e Histone acetylation, thereby regulating gene transcription [6].
¢ De novo lipid synthesis, supporting biomass production in rapidly dividing cells, including cancer
cells [6].

Research Implications and Future Directions

The available data suggests several promising research avenues for Avocadene 1-acetate and related

avocado polyols:

e Overcoming Formulation Challenges: The development of a SEDDS demonstrates a viable
strategy to bypass the inherent low aqueous solubility of these compounds, which is a critical step for
in vivo and clinical translation [5].

e Targeting Cancer Metabolism: The documented effect of the related mixture Avocatin B (which
includes avocadene) on inhibiting fatty acid oxidation (FAQO) and selectively targeting leukemia stem
cells provides a strong rationale for investigating Avocadene 1-acetate's specific role in cancer
metabolism [5].

¢ Exploring the Acetate Link: The compound's acetate moiety could play a role in cellular acetylation
reactions or serve as an acetate donor in metabolic processes, impacting epigenetics and biomass
accumulation in diseases like cancer [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physicochemical & Pharmacokinetic Profile of Avocadene 1-

acetate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b614398#cas-24607-09-8-avocadene-1-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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